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Compound of Interest

Compound Name: 4-Methylbenzoic anhydride

Cat. No.: B1360283

This technical guide provides a comprehensive overview of the molecular structure and weight
of 4-methylbenzoic anhydride, a compound of interest to researchers, scientists, and
professionals in drug development. This document outlines its key physicochemical properties
and details the experimental methodologies used for their determination.

Core Physicochemical Data

The quantitative data for 4-methylbenzoic anhydride are summarized in the table below for
ease of reference and comparison.
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Parameter Value Citations
Molecular Formula C16H1403 [1112][3]
Molecular Weight 254.2806 g/mol [1]

254.28 g/mol (2]

254.29 g/mol [4]

254.285 g/mol

(4-methylbenzoyl) 4-
IUPAC Name [3]
methylbenzoate

p-Toluic anhydride, 4-

Methylbenzene-1-carboxylic

Synonyms . )
anhydride, Bis(4-
methylbenzoic)anhydride

CAS Number 13222-85-0 [1][3]

Molecular Structure

The molecular structure of 4-methylbenzoic anhydride consists of two p-toluoyl groups linked
by an oxygen atom. Each p-toluoyl group comprises a benzene ring substituted with a methyl
group and a carbonyl group.

Molecular structure of 4-Methylbenzoic anhydride.

Experimental Protocols for Structural Elucidation
and Molecular Weight Determination

The determination of the molecular structure and weight of an organic compound such as 4-
methylbenzoic anhydride is typically achieved through a combination of spectroscopic
techniques.[5][6]

Mass Spectrometry for Molecular Weight and Formula

Mass spectrometry is a primary technique for determining the molecular mass of a compound.

[5107]
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Methodology:

 lonization: A sample of 4-methylbenzoic anhydride is introduced into the mass
spectrometer, where it is vaporized and ionized, typically using a high-energy beam of
electrons (Electron lonization, EI).[8] This process removes an electron from the molecule to
form a positively charged molecular ion (M*).[7][8]

o Acceleration: The newly formed ions are accelerated by an electric field.

o Deflection: The accelerated ions then pass through a magnetic field, which deflects them
based on their mass-to-charge ratio (m/z).[8]

» Detection: A detector measures the abundance of ions at each m/z value. The peak with the
highest m/z ratio generally corresponds to the molecular ion, providing the molecular weight
of the compound.[5] High-resolution mass spectrometry can provide a highly accurate
molecular weight, which can be used to determine the molecular formula.
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Workflow for mass spectrometry.

Spectroscopic Methods for Structural Determination

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1360283?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While mass spectrometry provides the molecular formula, techniques like Infrared (IR) and
Nuclear Magnetic Resonance (NMR) spectroscopy are used to determine the connectivity of
the atoms.[5][9]

Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present in a
molecule.[5]

Methodology:
» Asample of 4-methylbenzoic anhydride is irradiated with infrared light.

« Bonds within the molecule absorb IR radiation at specific frequencies, causing them to
vibrate.

e The absorption pattern is plotted as a spectrum, with characteristic peaks indicating the
presence of specific functional groups, such as C=0 (carbonyl) and C-O (ether) bonds,
which are key features of an anhydride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about
the carbon-hydrogen framework of a molecule.[5][9]

Methodology:

The sample is dissolved in a suitable deuterated solvent and placed in a strong magnetic
field.

e The sample is then irradiated with radio waves, which excites the atomic nuclei (typically *H
and 13C).

e As the nuclei relax, they emit signals that are detected and plotted in an NMR spectrum.

o The chemical shift, integration, and splitting pattern of the signals in a *H NMR spectrum,
along with the chemical shifts in a 13C NMR spectrum, allow for the precise determination of
the connectivity of atoms in the 4-methylbenzoic anhydride molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methylbenzoic acid anhydride [webbook.nist.gov]

2. 4-Methylbenzoic acid anhydride (CAS 13222-85-0) - Chemical & Physical Properties by
Cheméo [chemeo.com]

o 3. 4-Methylbenzoic anhydride, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

e 4. 4-methylbenzoic anhydride [stenutz.eu]

. studyrocket.co.uk [studyrocket.co.uk]

. ocw.mit.edu [ocw.mit.edu]

. SPECTROSCOPY AND STRUCTURE DETERMINATION [sydney.edu.au]

. chem.libretexts.org [chem.libretexts.org]

°
(] [e0] ~ (o)) )]

. quora.com [quora.com]

« To cite this document: BenchChem. [A Technical Guide to 4-Methylbenzoic Anhydride:
Molecular Structure and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360283#4-methylbenzoic-anhydride-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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